3-Amino-4-hydroxy-5-nitrobenzenesulfonic acid

Specification

• CAS No.: 96-93-5
• Molecular Formula: C6H6N2O6S
• Molecular Weight: 234.19 g/mol
• IUPAC Name: 3-amino-4-hydroxy-5-nitrobenzenesulfonic acid
• Standard InChI: InChI=1S/C6H6N2O6S/c7-4-1-3(15(12,13)14)2-5(6(4)9)8(10)11/h1-2,9H,7H2,(H,12,13,14)
• Standard InChI Key: RHPXYZMDLOJTFF-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1N)O)[N+](=O)[O-])S(=O)(=O)O
• Canonical SMILES: C1=C(C=C(C(=C1N)O)[N+](=O)[O-])S(=O)(=O)O

Introduction

3-Amino-4-hydroxy-5-nitrobenzenesulfonic acid, with the CAS number 96-93-5, is a complex organic compound that belongs to the class of benzenesulfonic acids. It is characterized by its molecular formula C₆H₆N₂O₆S and molecular weight of 234.19 g/mol. This compound is of interest in various chemical and industrial applications due to its unique structure and properties.

Synthesis Methods

The synthesis of 3-Amino-4-hydroxy-5-nitrobenzenesulfonic acid typically involves multi-step reactions starting from benzene. One common approach involves nitration, sulfonation, and amination steps to introduce the necessary functional groups.

Another related compound, 3-acetamino-5-amino-4-hydroxy benzene sulfonic acid, can be synthesized from 3-amino-4-hydroxy-5-nitrobenzenesulfonic acid through reduction and acetylation reactions. Sodium bisulfite is often used as a reductive agent in such processes.

Applications and Uses

While specific applications of 3-Amino-4-hydroxy-5-nitrobenzenesulfonic acid are not widely documented, compounds with similar structures are used in dye synthesis, pharmaceuticals, and as intermediates in chemical manufacturing. The presence of multiple functional groups makes it a versatile starting material for further chemical modifications.

Safety and Handling

Handling 3-Amino-4-hydroxy-5-nitrobenzenesulfonic acid requires caution due to its potential hazards. It is classified with hazard statements H315 (causes skin irritation) and H319 (causes serious eye irritation). Proper protective equipment and storage conditions are recommended to minimize risks.

Research Findings

Research on 3-Amino-4-hydroxy-5-nitrobenzenesulfonic acid is limited, but it is often mentioned alongside other benzenesulfonic acids in discussions about synthesis methods and chemical properties. The compound's reactivity and potential for further modification make it an interesting subject for chemical synthesis studies.